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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxycarbonylphenyl isothiocyanate, also known as methyl 3-isothiocyanatobenzoate,
Is an aromatic organic compound featuring both a methoxycarbonyl group and an
isothiocyanate functional group attached to a benzene ring. This bifunctional nature makes it a
versatile reagent and building block in organic synthesis, particularly in the preparation of
various heterocyclic compounds and as an intermediate in medicinal chemistry. The
isothiocyanate group (-N=C=S) is a highly reactive electrophilic moiety, readily undergoing
addition reactions with nucleophiles such as amines, alcohols, and thiols. This reactivity is
central to its utility in the synthesis of thioureas, carbamates, and other sulfur and nitrogen-
containing compounds. While the specific historical discovery of 3-methoxycarbonylphenyl
isothiocyanate is not prominently documented, its synthesis falls under the well-established
methodologies for preparing aryl isothiocyanates.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for 3-Methoxycarbonylphenyl isothiocyanate is
provided in the table below for easy reference.
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Property Value

CAS Number 3125-66-4

Molecular Formula CoH7NO2S

Molecular Weight 193.22 g/mol

Boiling Point 105 °C at 0.45 mmHg[1]
Density 1.23 g/cm3[1]

Refractive Index (n_D2°) 1.6240[1]

Flash Point 105-106 °C

Storage Temperature 2-8°C, under inert atmosphere
Water Solubility Hydrolyzes in water[1][2]

IR Absorption (NCS) ~2100 cm~* (characteristic strong stretching)

Synthesis of 3-Methoxycarbonylphenyl
Isothiocyanate

The most common and established method for the synthesis of aryl isothiocyanates is from the
corresponding primary amine. In the case of 3-methoxycarbonylphenyl isothiocyanate, the
starting material is methyl 3-aminobenzoate. The general approach involves a two-step, one-
pot reaction where the amine is first converted to a dithiocarbamate salt, which is then
decomposed to the isothiocyanate.

General Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis of aryl isothiocyanates
from primary amines.
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General Synthesis of Aryl Isothiocyanates

Primary Amine (Ar-NH2) Carbon Disulfide (CS2) Base (e.q., Triethylamine) Solvent (e.g., THF, CH2CI2)
Dithiocarbamate Salt Intermediate

Step 2: Decomposition to Isothiocyanate
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A generalized workflow for the synthesis of aryl isothiocyanates.
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Detailed Experimental Protocol

This protocol is a representative procedure for the synthesis of 3-methoxycarbonylphenyl
isothiocyanate based on general methods for isothiocyanate synthesis.

Materials:

e Methyl 3-aminobenzoate

e Carbon disulfide (CS2)

o Triethylamine (EtsN) or another suitable base

» Tosyl chloride or acetyl chloride

e Anhydrous tetrahydrofuran (THF) or dichloromethane (CH2Clz2)

e 1 M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate solution (NaHCO3)

e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S0Oa4) or magnesium sulfate (MgSOa)
« Silica gel for column chromatography

e Solvents for chromatography (e.g., ethyl acetate/petroleum ether mixture)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), dissolve methyl 3-aminobenzoate (1 equivalent) in
anhydrous THF.

 Dithiocarbamate Formation: Cool the solution to O °C in an ice bath. To this stirred solution,
add triethylamine (3 equivalents) followed by the dropwise addition of carbon disulfide (1.2
equivalents). Allow the reaction mixture to warm to room temperature and stir for 2-4 hours,
or until thin-layer chromatography (TLC) indicates the consumption of the starting amine.
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» Decomposition to Isothiocyanate: Cool the reaction mixture back to 0 °C. Add a solution of
the decomposing agent, such as tosyl chloride or acetyl chloride (1.2 equivalents), in
anhydrous THF dropwise. After the addition, allow the mixture to stir at room temperature for
an additional 1-2 hours.

o Workup: Quench the reaction by adding 1 M HCI. Transfer the mixture to a separatory funnel
and extract with ethyl acetate or another suitable organic solvent. Wash the combined
organic layers sequentially with saturated NaHCOs solution and brine.

 Purification: Dry the organic phase over anhydrous Na=SOa4, filter, and concentrate under
reduced pressure. The crude product can be purified by column chromatography on silica gel
using an appropriate solvent system (e.g., a gradient of ethyl acetate in petroleum ether) to
yield pure 3-methoxycarbonylphenyl isothiocyanate.

Applications of 3-Methoxycarbonylphenyl
Isothiocyanate

3-Methoxycarbonylphenyl isothiocyanate is primarily used as an intermediate in organic
synthesis. Its reactivity allows for the construction of more complex molecules, particularly
heterocyclic systems that are of interest in medicinal chemistry and materials science.

Role in Synthesis

The electrophilic carbon of the isothiocyanate group is susceptible to nucleophilic attack,
making it a valuable synthon for creating a variety of chemical bonds and structures.
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Applications of 3-Methoxycarbonylphenyl Isothiocyanate
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Logical relationships of the applications of 3-Methoxycarbonylphenyl Isothiocyanate.

Medicinal Chemistry and Biological Activity

Isothiocyanates as a class of compounds have garnered significant attention for their potential
biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[3]
While specific studies on the biological effects of 3-methoxycarbonylphenyl isothiocyanate
are not widely reported, its structural motifs are present in molecules of pharmaceutical
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interest. The isothiocyanate functionality can act as a covalent binder to biological
macromolecules, a property that is exploited in the design of enzyme inhibitors and other
therapeutic agents. The development of novel compounds derived from 3-
methoxycarbonylphenyl isothiocyanate for potential use as chemopreventive or
chemotherapeutic agents is an active area of research.[4]

Conclusion

3-Methoxycarbonylphenyl isothiocyanate is a valuable and versatile chemical intermediate.
Its synthesis is readily achieved through established methods from methyl 3-aminobenzoate.
The compound's reactivity, stemming from the electrophilic isothiocyanate group, allows for its
use in the construction of a wide array of organic molecules, particularly sulfur and nitrogen-
containing heterocycles. These products have potential applications in diverse fields, most
notably in drug discovery and development. This guide provides a foundational understanding
of the synthesis, properties, and applications of 3-methoxycarbonylphenyl isothiocyanate
for researchers and scientists in the chemical and pharmaceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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